Cas no 69099-54-3 (N-[2-(diethylamino)ethyl]-1-phenyl-1,4-dihydrothiochromeno[4,3-c]pyrazole-3-carboxamide 5,5-dioxide)

• Product Name: N-[2-(diethylamino)ethyl]-1-phenyl-1,4-dihydrothiochromeno[4,3-c]pyrazole-3-carboxamide 5,5-dioxide
• CAS No: 69099-54-3
• MF: C₂₃H₂₆N₄O₃S
• MW: 438.542543888092
• CID: 1733349
• PubChem ID: 50305
• Update Time: 2025-04-21

N-[2-(diethylamino)ethyl]-1-phenyl-1,4-dihydrothiochromeno[4,3-c]pyrazole-3-carboxamide 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)ethyl]-1-phenyl-1,4-dihydrothiochromeno[4,3-c]pyrazole-3-carboxamide 5,5-dioxide
• N-[2-(diethylamino)ethyl]-5,5-dioxo-1-phenyl-4H-thiochromeno[4,3-c]pyrazole-3-carboxamide
• 69099-54-3
• BRN 0592179
• 4H-(1)Benzothiopyrano(4,3-c)pyrazole-3-carboxamide, N-(2-(diethylamino)ethyl)-1-phenyl-, 5,5-dioxide
• DTXSID70988821
• N-[2-(Diethylamino)ethyl]-5,5-dioxo-1-phenyl-4,5-dihydro-1H-5lambda~6~-[1]benzothiopyrano[4,3-c]pyrazole-3-carboximidic acid

• Inchi： 1S/C23H26N4O3S/c1-3-26(4-2)15-14-24-23(28)21-19-16-31(29,30)20-13-9-8-12-18(20)22(19)27(25-21)17-10-6-5-7-11-17/h5-13H,3-4,14-16H2,1-2H3,(H,24,28)
• InChI Key： NCGHXVLKCIVXDE-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2=C(C(C(NCCN(CC)CC)=O)=NN2C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 438.17256188g/mol
• Monoisotopic Mass: 438.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.7Ų